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Compound of Interest

Compound Name: VPC-18005

Cat. No.: B10831163

Audience: Researchers, scientists, and drug development professionals.
Introduction:

VPC-18005 is a small molecule inhibitor that targets the ETS-related gene (ERG), a key
transcription factor implicated in the development and progression of prostate cancer.[1][2] It
functions by directly interacting with the ERG-ETS domain, thereby disrupting its binding to
DNA and inhibiting ERG-induced transcription.[3][4] Proper preparation of a VPC-18005 stock
solution is the first critical step for in vitro and in vivo experiments to ensure accurate and
reproducible results. This document provides a detailed protocol for the solubilization and
storage of VPC-18005 using dimethyl sulfoxide (DMSO).

Quantitative Data Summary

The following table summarizes the essential physical and chemical properties of VPC-18005.
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Property Value Source(s)
Molecular Weight 319.38 g/mol [31[5]
Appearance Solid powder, white to off-white  [5]
o = 60 mg/mL (approx. 187.86
Solubility in DMSO [4115]
mM)
Recommended Solvent DMSO (Dimethyl Sulfoxide) [B14151[61[7]

-80°C for up to 6 months;
Stock Solution Storage -20°C for up to 1 month. [3][5]
Protect from light.

Experimental Protocol: Preparation of a 10 mM VPC-
18005 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of VPC-18005 in DMSO.
This concentration is commonly used for initial stock solutions before further dilution for various
assays.[3][6]

Materials:

VPC-18005 solid powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

» Vortex mixer

» Pipettes and sterile filter tips

e Optional: Ultrasonic water bath

Procedure:
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» Pre-handling: Before opening, bring the vial of VPC-18005 powder to room temperature to
prevent condensation of moisture. Gently tap the vial to ensure all the powder is at the
bottom.[8]

o Weighing: Carefully weigh out the desired amount of VPC-18005 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.194
mg of VPC-18005.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (
g/mol ) / 1000

o Mass (mg) =10 mM x 1 mL x 319.38 g/mol / 1000 = 3.1938 mg

e Solubilization: a. Add the weighed VPC-18005 powder to a sterile tube. b. Add the calculated
volume of high-purity DMSO. For the example above, add 1 mL of DMSO. Itis
recommended to use fresh, anhydrous DMSO as it is hygroscopic and absorbed water can
impact solubility.[5][7] c. Tightly cap the tube and vortex thoroughly for several minutes to
dissolve the compound.

e Ensuring Complete Dissolution: a. Visually inspect the solution for any undissolved particles.
b. If precipitation or cloudiness is observed, brief sonication in an ultrasonic water bath may
be required to facilitate complete dissolution.[4][5]

» Aliquoting and Storage: a. To avoid repeated freeze-thaw cycles which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes in sterile cryovials.[3]
[8][9] b. Clearly label each aliquot with the compound name, concentration, date, and
solvent. c. For long-term storage (up to 6 months), store the aliquots at -80°C. For short-term
storage (up to 1 month), -20°C is suitable. Always protect the solution from light.[3][5]

Workflow for VPC-18005 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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